Methyl 2-(Cbz-amino)-2-[1,1-dioxidodihydro-2H-thiopyran-4(3H)-ylidene]acetate

Specification

• Molecular Formula: C16H19NO6S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: methyl 2-(1,1-dioxothian-4-ylidene)-2-(phenylmethoxycarbonylamino)acetate
• Standard InChI: InChI=1S/C16H19NO6S/c1-22-15(18)14(13-7-9-24(20,21)10-8-13)17-16(19)23-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,17,19)
• Standard InChI Key: FVGVFJSQRMHNFK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C1CCS(=O)(=O)CC1)NC(=O)OCC2=CC=CC=C2

Introduction

Methyl 2-(Cbz-amino)-2-[1,1-dioxidodihydro-2H-thiopyran-4(3H)-ylidene]acetate is a complex organic compound with the chemical formula C16H19NO6S and a CAS number of 894790-19-3. This compound features a unique structure that includes a thiopyran ring, which contributes to its potential biological activity. It is classified as a biologically active compound, indicating its possible applications in medicinal chemistry and pharmaceuticals.

Synthesis

The synthesis of Methyl 2-(Cbz-amino)-2-[1,1-dioxidodihydro-2H-thiopyran-4(3H)-ylidene]acetate typically involves multi-step organic reactions. The general approach includes careful control of reaction conditions such as temperature, pH, and reaction time to ensure high yield and purity. Analytical techniques like NMR (Nuclear Magnetic Resonance) and HPLC (High-Performance Liquid Chromatography) are employed to monitor the progress and purity of the reactions.

Chemical Reactions

This compound can undergo various chemical reactions, typically carried out under controlled conditions to prevent side reactions and ensure selectivity. Spectroscopic methods are used to confirm the formation of products.

Availability and Suppliers

Methyl 2-(Cbz-amino)-2-[1,1-dioxidodihydro-2H-thiopyran-4(3H)-ylidene]acetate is available from various chemical suppliers for research and development purposes. Suppliers often provide detailed product information, including purity, packaging options, and pricing.